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Compound of Interest

Compound Name: 3-Ethyl-4-octanone

Cat. No.: B1595360 Get Quote

An In-Depth Technical Guide on the Physical Properties of 3-Ethyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of 3-
Ethyl-4-octanone, a branched-chain ketone. The information herein is curated for

professionals in research and development who require precise data and methodologies for

chemical analysis and process design.

Chemical Identity and Properties
3-Ethyl-4-octanone, also known as ethyl octyl ketone, is an organic compound with the

molecular formula C₁₀H₂₀O.[1][2][3] It is a colorless liquid with a characteristic sweet and fruity

aroma, which lends to its use in the flavor and fragrance industries.[1][2] The structural features

of this ketone, specifically the ethyl group at the third position and the carbonyl group at the

fourth position of the octane chain, influence its physical properties.

Table 1: Physical and Chemical Properties of 3-Ethyl-4-octanone
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Property Value Source

IUPAC Name 3-ethyloctan-4-one [1][4]

CAS Number 19781-29-4 [1][2][3]

Molecular Formula C₁₀H₂₀O [1][2][3]

Molecular Weight 156.27 g/mol [1][3]

Boiling Point 199.3°C at 760 mmHg [1][2]

Density 0.817 g/cm³ at 20°C [1][2]

Vapor Pressure 0.345 mmHg at 25°C [1][2]

Refractive Index 1.42 at 20°C [1][2]

Experimental Protocols for Property Determination
The accurate determination of physical properties such as boiling point and density is crucial

for the characterization and application of chemical compounds. Standard laboratory

procedures for liquids like 3-Ethyl-4-octanone are detailed below.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a pure compound, the boiling point is a characteristic

physical constant.

a) Thiele Tube Method

This microscale method is suitable for determining the boiling point of small sample volumes.

Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at

one end), rubber band, heating mantle or Bunsen burner, and mineral oil.

Procedure:

A small amount of 3-Ethyl-4-octanone (approximately 0.5 mL) is placed into the Durham

tube.
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A capillary tube is inverted and placed into the Durham tube with the open end submerged

in the liquid.

The Durham tube is attached to a thermometer using a rubber band, ensuring the sample

is level with the thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the side arm is

properly positioned for convection heating.

The Thiele tube is gently heated, and the temperature is monitored.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[5]

b) Simple Distillation Method

For larger sample volumes, a simple distillation setup can be used to determine the boiling

point.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The distillation flask is charged with a sample of 3-Ethyl-4-octanone and a few boiling

chips to ensure smooth boiling.

The distillation apparatus is assembled with the thermometer bulb positioned just below

the side arm leading to the condenser.

The sample is heated, and as it boils, the vapor rises and surrounds the thermometer

bulb.
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The temperature is recorded when it stabilizes, which corresponds to the boiling point of

the liquid as it condenses and is collected in the receiving flask.

Density Determination
Density is the mass of a substance per unit volume. For liquids, it is typically measured in g/mL

or g/cm³.

a) Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus: Pycnometer, analytical balance, and a constant temperature water bath.

Procedure:

The mass of the clean, dry pycnometer is accurately determined.

The pycnometer is filled with 3-Ethyl-4-octanone, ensuring no air bubbles are present.

The filled pycnometer is placed in a constant temperature water bath (e.g., 20°C) to allow

the liquid to reach thermal equilibrium.

Any excess liquid that expands out of the capillary is carefully removed.

The mass of the pycnometer filled with the sample is determined.

The density is calculated by dividing the mass of the sample (mass of filled pycnometer

minus mass of empty pycnometer) by the known volume of the pycnometer.

b) Hydrometer Method

A hydrometer is a direct-reading instrument for determining the density of liquids.

Apparatus: Hydrometer and a graduated cylinder.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1595360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A sample of 3-Ethyl-4-octanone is poured into a graduated cylinder of sufficient size to

allow the hydrometer to float freely.

The hydrometer is gently lowered into the liquid until it floats.

The density is read directly from the scale on the hydrometer stem at the point where the

surface of the liquid meets the scale.

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

boiling point and density of a liquid chemical sample such as 3-Ethyl-4-octanone.
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Workflow for Physical Property Determination
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Caption: A flowchart illustrating the process of determining the boiling point and density of a

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

